Cas no 114281-88-8 (Ethanaminium,2-[4-[[4-(aminosulfonyl)-2-nitrophenyl]amino]phenoxy]-N,N,N-trimethyl-)

• Product Name: Ethanaminium,2-[4-[[4-(aminosulfonyl)-2-nitrophenyl]amino]phenoxy]-N,N,N-trimethyl-
• CAS No: 114281-88-8
• MF: C₁₇H₂₃N₄O₅S
• MW: 395.453322649002
• CID: 106230
• PubChem ID: 45117834
• Update Time: 2025-04-18

Ethanaminium,2-[4-[[4-(aminosulfonyl)-2-nitrophenyl]amino]phenoxy]-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[4-[[4-(aminosulfonyl)-2-nitrophenyl]amino]phenoxy]-N,N,N-trimethyl-
• Ethanaminium, 2-[4-[[4-(aminosulfonyl)-2-nitrophenyl]amino]phenoxy]-N,N,N-trimethyl-
• 114281-88-8

• Inchi： 1S/C17H23N4O5S/c1-21(2,3)10-11-26-14-6-4-13(5-7-14)19-16-9-8-15(27(18,24)25)12-17(16)20(22)23/h4-9,12,19H,10-11H2,1-3H3,(H2,18,24,25)/q+1
• InChI Key： WBGSKYOWHKDWTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC(=CC=1)OCC[N+](C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 395.139
• Monoisotopic Mass: 395.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2
• XLogP3: 2.4